molecular formula C9H8F4N2O B1649414 1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea CAS No. 830346-46-8

1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea

Cat. No. B1649414
CAS RN: 830346-46-8
M. Wt: 236.17 g/mol
InChI Key: NLKRQVSNIXWLBR-UHFFFAOYSA-N
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Description

1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea is a chemical compound with the molecular formula C9H8F4N2O and a molecular weight of 236.17 . It is used as an organic synthesis intermediate and pharmaceutical intermediate, mainly in laboratory research and development and chemical production processes .


Molecular Structure Analysis

The molecular structure of 1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea consists of a benzyl group substituted with a fluoro and a trifluoromethyl group at the 2 and 6 positions, respectively. This benzyl group is further linked to a urea group .


Physical And Chemical Properties Analysis

1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea is a solid at room temperature . It has a molecular weight of 236.17 g/mol . The compound has a computed XLogP3-AA value of 1.4, indicating its lipophilicity . It has 2 hydrogen bond donors and 5 hydrogen bond acceptors .

Scientific Research Applications

Organic Synthesis Intermediate

“1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea” can be used as an intermediate in organic synthesis . This means it can be used in the production of a variety of organic compounds, contributing to the development of new materials and pharmaceuticals.

Pharmaceutical Intermediate

In addition to its role in organic synthesis, this compound also serves as a pharmaceutical intermediate . This suggests its potential use in the production of various drugs, possibly contributing to advancements in medical treatments.

Research and Development

This compound is mainly used in laboratory research and development . Scientists can study its properties and reactions with other substances, leading to new discoveries and innovations in the field of chemistry.

Chemical Production Processes

“1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea” is used in chemical production processes . Its unique properties can be leveraged in various chemical reactions, potentially improving the efficiency and outcomes of these processes.

Preparation Method

There is a specific preparation method for “1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea” which involves several steps including reduction of a compound and a ring-closing reaction . This method can be studied and optimized for more efficient production of the compound.

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye damage or eye irritation, and specific target organ toxicity after a single exposure, with the respiratory system being a potential target . The compound has a GHS07 pictogram, a signal word of “Warning”, and hazard statements H315-H319-H335 .

properties

IUPAC Name

[2-fluoro-6-(trifluoromethyl)phenyl]methylurea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8F4N2O/c10-7-3-1-2-6(9(11,12)13)5(7)4-15-8(14)16/h1-3H,4H2,(H3,14,15,16)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NLKRQVSNIXWLBR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1)F)CNC(=O)N)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8F4N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30621904
Record name N-{[2-Fluoro-6-(trifluoromethyl)phenyl]methyl}urea
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30621904
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

236.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-Fluoro-6-(trifluoromethyl)benzyl)urea

CAS RN

830346-46-8
Record name N-(2-Fluoro-6-(trifluoromethyl)benzyl)urea
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0830346468
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name N-{[2-Fluoro-6-(trifluoromethyl)phenyl]methyl}urea
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30621904
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name N-[2-Fluoro-6-(trifluoromethyl)benzyl]urea
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/N4JSG57PWF
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Synthesis routes and methods

Procedure details

To 2-fluoro-6-(trifluoromethyl)benzylamine 1a (51.5 g, 0.267 mmol) in a flask, urea (64 g, 1.07 mmol), HCl (conc., 30.9 mmol, 0.374 mmol) and water (111 mL) were added. The mixture was refluxed for 6 hours. The mixture was cooled to ambient temperature, further cooled with ice and filtered to give a yellow solid. Recrystallization with 400 mL of EtOAc gave 1b as a white solid (46.2 g, 0.196 mmol). MS (CI) m/z 237.0 (MH+).
Quantity
51.5 g
Type
reactant
Reaction Step One
Name
Quantity
64 g
Type
reactant
Reaction Step One
Name
Quantity
30.9 mmol
Type
reactant
Reaction Step One
Name
Quantity
111 mL
Type
solvent
Reaction Step One
Name

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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